molecular formula C22H17ClO3 B8481935 2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate CAS No. 61750-27-4

2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate

Cat. No.: B8481935
CAS No.: 61750-27-4
M. Wt: 364.8 g/mol
InChI Key: KQRXYPFIZXLENT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate is a useful research compound. Its molecular formula is C22H17ClO3 and its molecular weight is 364.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61750-27-4

Molecular Formula

C22H17ClO3

Molecular Weight

364.8 g/mol

IUPAC Name

[2-(4-chlorobenzoyl)-4-ethylphenyl] benzoate

InChI

InChI=1S/C22H17ClO3/c1-2-15-8-13-20(26-22(25)17-6-4-3-5-7-17)19(14-15)21(24)16-9-11-18(23)12-10-16/h3-14H,2H2,1H3

InChI Key

KQRXYPFIZXLENT-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(C=C1)OC(=O)C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Hydroxy-5-ethyl-4'-chlorobenzophenone (5 g, 0.019 mole) was stirred vigorously in a solution of NaOH (7.5 g, 0.187 mole) in water (75 ml) and benzoyl chloride was added dropwise over 5 minutes. The temperature rose to around 50° C. The mixture was stirred for 1.5 hours at room temperature and was then extracted with ether, the ether washed with saturated NaCl solution, dried (Na2SO4), filtered and evaporated to leave the product, which was recrystallised from n-hexane to give white crystals of the desired product, m.p. 79°-81° C.
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
7.5 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.